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For researchers, scientists, and professionals in drug development aiming to contribute to the

body of medical knowledge through the Association of Physicians of Pakistani Descent of North

America (APPNA), understanding the pathways to publication is crucial. This guide provides a

comprehensive overview of the typical research publication process within APPNA, focusing on

the prevalent route of research competitions and meeting-based presentations.

Frequently Asked Questions (FAQs)
Q1: Does APPNA have a formal, peer-reviewed medical journal?

While APPNA publishes several documents, such as the APPNA Fall Journal and the APPNA
Convention Journal, these appear to function more as proceedings or magazines related to

their events rather than traditional, peer-reviewed academic journals that accept unsolicited

manuscripts. The primary avenue for sharing research within the APPNA community is through

presentations at their meetings and inclusion in the proceedings of these events.

Q2: What is the main process for a researcher to present and publish their work through

APPNA?

The most established route, particularly for early-career physicians, is through the research

competitions organized by committees such as the APPNA Young Physicians Committee

(YPC). This process generally involves submitting an abstract of your research, which, if

accepted, is presented at an APPNA meeting. Selected works are often compiled into

publications like the APPNA YPC Research Proceedings.
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Q3: Who is eligible to participate in the APPNA research competitions?

While specific eligibility criteria may vary for each event, these competitions are generally open

to medical students, residents, fellows, and young physicians. Senior researchers and

established professionals also present their work at APPNA meetings, often as invited

speakers or through specific academic sessions.

Q4: Is there a fee for submitting an abstract to an APPNA research competition?

Information on submission fees is not consistently available and may vary by event.

Researchers should carefully review the specific call for abstracts for the conference they are

interested in.

Q5: What happens to my research after it is presented at an APPNA meeting?

Accepted abstracts and research presentations are typically published in the proceedings of

the respective meeting. This provides a formal record of your presentation and contributes to

the scholarly exchange within the APPNA community.

Troubleshooting Guides for Common Issues
Issue 1: I cannot find a "submit manuscript" button on the APPNA website for journal

publication.

Explanation: As APPNA's primary research dissemination is event-driven, a permanent,

open portal for journal submissions may not be available.

Solution: Shift your focus to the schedules of upcoming APPNA meetings (e.g., the Annual

Summer Convention, Fall Meeting). Look for announcements regarding a "Call for Abstracts"

for research presentations or poster competitions. These announcements will provide the

correct and active submission links and guidelines.

Issue 2: My research is preliminary. Can I still submit it?

Explanation: Research competitions at medical conferences are an excellent venue for

presenting preliminary findings, case reports, and research in progress.
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Solution: Frame your abstract to highlight the significance of your research question, the

rigor of your methodology, and the potential implications of your expected results. Clearly

state the current status of your project.

Issue 3: I am unsure about the required format for my abstract or poster.

Explanation: While specific guidelines may be released with each call for abstracts, most

medical research abstracts and posters follow a standardized structure.

Solution: Prepare your abstract and poster using the common sections outlined in the

experimental protocols section below. Pay close attention to any word count or formatting

limitations mentioned in the submission guidelines. In the absence of specific guidelines,

adhering to the IMRaD (Introduction, Methods, Results, and Discussion) structure is a safe

and accepted practice.

Quantitative Data on Publication Avenues
Information on acceptance rates and publication timelines for APPNA's research competitions

is not publicly available. However, the following table summarizes the typical pathways and

their characteristics:

Publication/Present
ation Pathway

Typical Format Peer Review Dissemination

YPC Research

Competition

Abstract and

Poster/Oral

Presentation

Abstract review by a

committee

Presentation at an

APPNA meeting;

inclusion in meeting

proceedings

APPNA Meeting

Proceedings

Compilation of

accepted

abstracts/papers

Editorial review

Distributed to meeting

attendees and APPNA

members

Invited Speaker

Presentation
Oral Presentation By invitation

Presentation at an

APPNA meeting
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For researchers preparing their submissions, the following provides a detailed methodology for

a common type of clinical study often presented at medical conferences.

Protocol: Retrospective Cohort Study

Research Question and Hypothesis:

Clearly define the research question (e.g., "Is exposure to drug X associated with a

reduced risk of outcome Y in patients with condition Z?").

Formulate a specific, testable hypothesis.

Study Population:

Define the inclusion and exclusion criteria for the patient cohort.

Specify the source of data (e.g., electronic health records from a specific hospital

network).

Describe the time period from which the data will be drawn.

Data Collection:

Identify the specific variables to be collected, including patient demographics,

comorbidities, medication exposure (drug, dose, duration), and the primary outcome.

Create a standardized data collection form or protocol to ensure consistency.

Detail the methods for data extraction and de-identification to protect patient privacy.

Statistical Analysis:

Describe the descriptive statistics that will be used to summarize the cohort's

characteristics.

Specify the primary statistical test to be used to compare the outcome between the

exposed and unexposed groups (e.g., chi-squared test for categorical outcomes, t-test for

continuous outcomes).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Outline the plan for multivariable analysis (e.g., logistic regression) to adjust for potential

confounding variables.

Set the significance level (p-value).

Ethical Considerations:

State that the study will be conducted in accordance with the Declaration of Helsinki.

Specify that Institutional Review Board (IRB) approval will be obtained or that the study is

exempt if using fully de-identified data.

Visualizing the Process
To further clarify the APPNA research publication process and related concepts, the following

diagrams are provided.
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Phase 1: Research and Preparation

Phase 2: Submission and Review

Phase 3: Presentation and Publication

Formulate Research Question and Hypothesis

Conduct Experiment / Collect Data

Analyze Data and Draw Conclusions

Write Research Abstract

Identify Relevant APPNA Meeting and Call for Abstracts

Submit Abstract via Online Portal

Abstract Peer Review by Committee

Receive Notification of Acceptance or Rejection

Prepare Poster or Oral Presentation

If Accepted

Present Research at APPNA Meeting

Inclusion in Meeting Proceedings Networking and Collaboration Opportunities
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APPNA Research Competition and Publication Workflow
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Abstract Submission

Introduction / Background MethodsResults Conclusion / Discussion

Word Count Limit Formatting Guidelines

Click to download full resolution via product page

Key Components of a Research Abstract Submission

To cite this document: BenchChem. [Navigating the APPNA Research and Publication
Landscape: A Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237086#how-to-navigate-the-appna-research-
publication-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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